Cas no 1183747-48-9 (2-chloro-N-methyl-N-(4-methylpentan-2-yl)acetamide)

• Product Name: 2-chloro-N-methyl-N-(4-methylpentan-2-yl)acetamide
• CAS No: 1183747-48-9
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 4575888
• Update Time: 2025-10-30

2-chloro-N-methyl-N-(4-methylpentan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-methyl-N-(4-methylpentan-2-yl)acetamide
• Acetamide, 2-chloro-N-(1,3-dimethylbutyl)-N-methyl-
• 2-chloro-N-methyl-N-(4-methylpentan-2-yl)acetamide

• Inchi： 1S/C9H18ClNO/c1-7(2)5-8(3)11(4)9(12)6-10/h7-8H,5-6H2,1-4H3
• InChI Key： WMUMRQSTMKKUNL-UHFFFAOYSA-N
• SMILES： C(N(C(C)CC(C)C)C)(=O)CCl

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 249.5±23.0 °C at 760 mmHg
• Flash Point: 104.7±22.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-chloro-N-methyl-N-(4-methylpentan-2-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-methyl-N-(4-methylpentan-2-yl)acetamide

Comprehensive Analysis of 2-Chloro-N-methyl-N-(4-methylpentan-2-yl)acetamide (CAS No. 1183747-48-9)

2-Chloro-N-methyl-N-(4-methylpentan-2-yl)acetamide (CAS No. 1183747-48-9) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This acetamide derivative is characterized by its unique molecular structure, which includes a chloro-substituted acetamide group and a branched alkyl chain. The compound's chemical properties make it a valuable intermediate in the synthesis of various bioactive molecules and functional materials.

One of the most frequently searched questions about 2-Chloro-N-methyl-N-(4-methylpentan-2-yl)acetamide is its synthetic applications. Researchers and industry professionals often inquire about its role in the development of crop protection agents and pharmaceutical intermediates. The compound's ability to act as a versatile building block in organic synthesis has made it a subject of interest in green chemistry initiatives, where sustainable and efficient synthetic routes are prioritized.

The physicochemical properties of CAS No. 1183747-48-9 are another area of high interest. Its solubility, stability, and reactivity under various conditions are critical for its application in industrial processes. For instance, its solubility in organic solvents makes it suitable for use in formulations requiring homogeneous mixtures. Additionally, its thermal stability ensures that it can withstand the rigors of high-temperature reactions, a feature highly valued in polymer chemistry and material science.

In recent years, the demand for specialty chemicals like 2-Chloro-N-methyl-N-(4-methylpentan-2-yl)acetamide has surged, driven by advancements in precision agriculture and drug discovery. The compound's potential to enhance the efficacy of herbicides and fungicides has been a focal point of research. Moreover, its role in the synthesis of N-methylated compounds has opened new avenues in medicinal chemistry, particularly in the design of central nervous system (CNS) therapeutics.

Another trending topic related to CAS No. 1183747-48-9 is its environmental impact. With increasing regulatory scrutiny on chemical usage, researchers are exploring the biodegradability and ecotoxicology of this compound. Studies have shown that its hydrolysis products are relatively benign, making it a candidate for eco-friendly formulations. This aligns with the global shift toward sustainable chemistry and the reduction of hazardous substances in industrial applications.

The analytical methods for detecting and quantifying 2-Chloro-N-methyl-N-(4-methylpentan-2-yl)acetamide are also a hot topic. Techniques such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly employed to ensure purity and monitor degradation. These methods are crucial for quality control in manufacturing processes and for compliance with international safety standards.

In conclusion, 2-Chloro-N-methyl-N-(4-methylpentan-2-yl)acetamide (CAS No. 1183747-48-9) is a multifaceted compound with broad applications across multiple industries. Its synthetic versatility, physicochemical stability, and environmental profile make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in advanced material design and sustainable agrochemical solutions.